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Compound of Interest

Compound Name: Zosuquidar trihydrochloride

Cat. No.: B10761894 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to utilizing Zosuquidar
trihydrochloride in chemosensitivity assays. Zosuquidar is a potent and specific third-

generation inhibitor of P-glycoprotein (P-gp/ABCB1), a primary mediator of multidrug resistance

(MDR) in cancer cells.[1][2][3] By blocking the P-gp efflux pump, Zosuquidar restores the

intracellular concentration and efficacy of a wide range of chemotherapeutic agents.[1][2]

Mechanism of Action
Zosuquidar trihydrochloride is a non-competitive inhibitor of P-glycoprotein.[4] It binds to the

transporter, preventing the efflux of cytotoxic drugs from the cancer cell. This leads to

increased intracellular drug accumulation and restores the sensitivity of resistant cells to

chemotherapy.[2] Notably, Zosuquidar does not significantly inhibit other ABC transporters like

MRP1, MRP2, or BCRP at concentrations effective for P-gp inhibition.[5][6]
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1. Seed Cells
(P-gp+ and Parental)

2. Pre-incubate with Zosuquidar
(0.1 - 2 µM for 30-60 min)

3. Add Chemotherapeutic Agent
(Serial Dilutions)

4. Incubate
(48-72 hours)

5. Add MTT/MTS Reagent

6. Incubate
(2-4 hours)

7. Add Solubilization Solution
(for MTT assay)

If using MTT

8. Read Absorbance

If using MTS

9. Calculate IC50 Values

 

1. Prepare Cell Suspension
(1 x 10^6 cells/mL)

2. Incubate with Zosuquidar
(e.g., 1 µM for 15-30 min)

3. Add Calcein-AM
(~0.1 µM)

4. Incubate
(30-60 min, protected from light)

5. Wash Cells
(Ice-cold PBS)

6. Analyze Fluorescence
(Flow Cytometry)

7. Compare Fluorescence Intensity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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